3-(3-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Specification

• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]-4-oxoquinazoline-7-carboxamide
• Standard InChI: InChI=1S/C25H23N3O4/c1-31-20-9-6-17(7-10-20)12-13-26-24(29)18-8-11-22-23(14-18)27-16-28(25(22)30)19-4-3-5-21(15-19)32-2/h3-11,14-16H,12-13H2,1-2H3,(H,26,29)
• Standard InChI Key: NZKTVLRBHYUIKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC3=C(C=C2)C(=O)N(C=N3)C4=CC(=CC=C4)OC

Introduction

Potential Biological Activities

Quinazolines have been extensively studied for their biological activities, including:

• Anticancer Activity: Many quinazoline derivatives have shown promise in inhibiting cancer cell growth by targeting various signaling pathways.

• Anti-inflammatory Activity: Some quinazolines exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis.

• Antimicrobial Activity: Quinazolines have been found to possess antimicrobial properties, making them potential candidates for developing new antibiotics.

Synthesis and Chemical Stability

The synthesis of quinazoline derivatives typically involves condensation reactions between appropriate precursors. The stability of these compounds can be influenced by their substituents, with methoxy groups generally enhancing solubility and stability in biological environments.

Research Findings and Future Directions

While specific research findings on 3-(3-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-3,4-dihydroquinazoline-7-carboxamide are not available, studies on similar quinazoline compounds suggest potential applications in drug development. Future research should focus on synthesizing this compound and evaluating its biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.